Cas no 93343-17-0 (4-methoxy-N-{4-(4-methoxybenzenesulfonyl)iminocyclohexa-2,5-dien-1-ylidene}benzene-1-sulfonamide)

• Product Name: 4-methoxy-N-{4-(4-methoxybenzenesulfonyl)iminocyclohexa-2,5-dien-1-ylidene}benzene-1-sulfonamide
• CAS No: 93343-17-0
• MF: C₂₀H₁₈N₂O₆S₂
• MW: 446.496722698212
• CID: 6520044
• Update Time: 2025-07-30

4-methoxy-N-{4-(4-methoxybenzenesulfonyl)iminocyclohexa-2,5-dien-1-ylidene}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-{4-(4-methoxybenzenesulfonyl)iminocyclohexa-2,5-dien-1-ylidene}benzene-1-sulfonamide
• N,N-((1E,4E)-cyclohexa-2,5-diene-1,4-diylidene)bis(4-methoxybenzenesulfonamide)
• Benzenesulfonamide, N,N'-2,5-cyclohexadiene-1,4-diylidenebis[4-methoxy- (9CI)

• Inchi： 1S/C20H18N2O6S2/c1-27-17-7-11-19(12-8-17)29(23,24)21-15-3-5-16(6-4-15)22-30(25,26)20-13-9-18(28-2)10-14-20/h3-14H,1-2H3/b21-15-,22-16-
• InChI Key： QWGUKPKTROBDLK-BMJUYKDLSA-N
• SMILES： C1(=NS(C2=CC=C(OC)C=C2)(=O)=O)C=CC(=NS(C2=CC=C(OC)C=C2)(=O)=O)C=C1 |c:0,16|

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Melting Point: 200-201.5 °C (decomp)
• Boiling Point: 614.3±65.0 °C(Predicted)
• pka: -9.28±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-methoxy-N-{4-(4-methoxybenzenesulfonyl)iminocyclohexa-2,5-dien-1-ylidene}benzene-1-sulfonamide

Introduction to 4-methoxy-N-{4-(4-methoxybenzenesulfonyl)iminocyclohexa-2,5-dien-1-ylidene}benzene-1-sulfonamide and CAS No. 93343-17-0

4-methoxy-N-{4-(4-methoxybenzenesulfonyl)iminocyclohexa-2,5-dien-1-ylidene}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by the CAS number 93343-17-0, represents a unique molecular structure that combines several functional groups, making it a promising candidate for various applications in drug discovery and therapeutic development. The presence of multiple substituents, including 4-methoxy and benzenesulfonyl groups, along with an imino-cyclohexadiene core, contributes to its complex reactivity and potential biological activity.

The chemical structure of 4-methoxy-N-{4-(4-methoxybenzenesulfonyl)iminocyclohexa-2,5-dien-1-ylidene}benzene-1-sulfonamide is characterized by a benzene ring substituted with a methoxy group and a sulfonamide moiety. The sulfonamide group is further connected to an imino-cyclohexadiene unit, which introduces additional layers of functionality. This arrangement not only enhances the compound's solubility in polar solvents but also provides multiple sites for interaction with biological targets. The imino-cyclohexadiene moiety, in particular, has been studied for its potential to act as a pharmacophore in various therapeutic contexts.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their diverse biological activities. Sulfonamides are known for their antimicrobial properties and have been widely used in antibiotics, diuretics, and other therapeutic agents. The introduction of additional functional groups, such as the methoxy and benzenesulfonyl substituents in 4-methoxy-N-{4-(4-methoxybenzenesulfonyl)iminocyclohexa-2,5-dien-1-ylidene}benzene-1-sulfonamide, can modulate its biological effects and expand its therapeutic potential. Current research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and metabolic pathways.

The synthesis of 4-methoxy-N-{4-(4-methoxybenzenesulfonyl)iminocyclohexa-2,5-dien-1-ylidene}benzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the imino-cyclohexadiene core followed by the introduction of the sulfonamide group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed cyclizations, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological properties of 4-methoxy-N-{4-(4-methoxybenzenesulfonyl)iminocyclohexa-2,5-dien-1-ylidene}benzene-1-sulfonamide have been explored in several preclinical studies. These studies have demonstrated its potential as an inhibitor of various enzymes implicated in diseases such as cancer, diabetes, and inflammation. The compound's ability to interact with biological targets at multiple levels makes it a versatile tool for drug discovery. Additionally, its structural features allow for modifications that can enhance its selectivity and reduce side effects.

In conclusion, 4-methoxy-N-{4-(4-methoxybenzenesulfonyl)iminocyclohexa-2,5-dien-1-ylidene}benzene-1-sulfonamide (CAS No. 93343-17-0) is a promising compound with significant potential in the field of pharmaceutical research. Its unique molecular structure and functional groups make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its biological activities, this compound is poised to play a crucial role in the development of novel treatments for human diseases.